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Compound of Interest

Compound Name:
4-Chlorobenzyl 4-bromophenyl

ketone

CAS No.: 107028-33-1

Cat. No.: B13391327

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(4-bromophenyl)(4-chlorophenyl)methanone is a diaryl ketone, a class of organic compounds

characterized by a carbonyl group connected to two aryl groups. This particular molecule

features a 4-bromophenyl group and a 4-chlorophenyl group, making it an interesting building

block in medicinal chemistry and materials science. The presence of two different halogen

substituents on the phenyl rings offers distinct sites for further chemical modifications, allowing

for the synthesis of a diverse range of more complex molecules. Diaryl ketones, in general, are

recognized as important structural motifs in a variety of biologically active compounds, and their

synthesis and functionalization are of significant interest to researchers in drug discovery. This

guide provides a comprehensive overview of the key identifiers, synthesis, properties, and

potential applications of (4-bromophenyl)(4-chlorophenyl)methanone.
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A clear identification of a chemical compound is fundamental for research and development.

The following table summarizes the key identifiers and physical properties for (4-bromophenyl)

(4-chlorophenyl)methanone.

Identifier Value

CAS Number 27428-57-5[1][2]

IUPAC Name (4-bromophenyl)(4-chlorophenyl)methanone

Molecular Formula C₁₃H₈BrClO[1][3]

Molecular Weight 295.56 g/mol

InChI
InChI=1S/C13H8BrClO/c14-11-5-1-9(2-6-

11)13(16)10-3-7-12(15)8-4-10/h1-8H[3]

InChIKey FYMCXGILCMIOKD-UHFFFAOYSA-N[3]

SMILES
C1=CC(=CC=C1C(=O)C2=CC=C(C=C2)Br)Cl[3

]

Appearance Solid (predicted)

Melting Point Not available

Boiling Point Not available

Solubility Likely soluble in organic solvents

Synthesis of (4-bromophenyl)(4-
chlorophenyl)methanone
The synthesis of diaryl ketones such as (4-bromophenyl)(4-chlorophenyl)methanone is most

commonly achieved through Friedel-Crafts acylation.[4][5] This electrophilic aromatic

substitution reaction involves the reaction of an acyl halide with an aromatic compound in the

presence of a Lewis acid catalyst.
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A plausible and widely used method for the synthesis of (4-bromophenyl)(4-

chlorophenyl)methanone is the Friedel-Crafts acylation of chlorobenzene with 4-bromobenzoyl

chloride, or alternatively, the acylation of bromobenzene with 4-chlorobenzoyl chloride. The

reaction is typically catalyzed by a Lewis acid, such as aluminum chloride (AlCl₃).

Reactants Catalyst

Product

4-bromobenzoyl chloride

Friedel-Crafts
Acylation

Chlorobenzene AlCl₃ (Lewis Acid)

(4-bromophenyl)(4-chlorophenyl)methanone

Click to download full resolution via product page

Caption: General workflow for the Friedel-Crafts acylation synthesis.

Step-by-Step Methodology:

Reaction Setup: A reaction vessel is charged with an anhydrous solvent (e.g.,

dichloromethane or carbon disulfide) and the Lewis acid catalyst (e.g., aluminum chloride).

The mixture is cooled in an ice bath.
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Addition of Acyl Chloride: 4-Bromobenzoyl chloride, dissolved in the same anhydrous

solvent, is added dropwise to the cooled catalyst suspension. This forms the acylium ion

electrophile.

Addition of Aromatic Substrate: Chlorobenzene is then added slowly to the reaction mixture.

Reaction: The reaction is stirred at a low temperature and then allowed to warm to room

temperature to proceed to completion.

Quenching: The reaction is carefully quenched by pouring it into a mixture of ice and

hydrochloric acid to decompose the aluminum chloride complex.

Workup and Purification: The organic layer is separated, washed, dried, and the solvent is

removed. The crude product can then be purified by recrystallization or column

chromatography.

Spectroscopic Characterization
While specific spectra for (4-bromophenyl)(4-chlorophenyl)methanone are not readily available

in public databases, the expected spectroscopic features can be predicted based on the

analysis of similar compounds like 4-bromobenzophenone and 4-chlorobenzophenone.

¹H NMR: The proton NMR spectrum is expected to show a complex multiplet in the aromatic

region (typically δ 7.2-7.8 ppm). The protons on the 4-bromophenyl ring and the 4-

chlorophenyl ring will likely appear as two distinct sets of doublets, characteristic of para-

substituted benzene rings.

¹³C NMR: The carbon NMR spectrum will show signals for the carbonyl carbon (typically δ

190-200 ppm) and the aromatic carbons. The carbon atoms attached to the bromine and

chlorine atoms will have their chemical shifts influenced by the "heavy atom effect," which

can cause an upfield shift for the carbon attached to bromine.[6]

Infrared (IR) Spectroscopy: The IR spectrum will be characterized by a strong absorption

band for the carbonyl (C=O) stretching vibration, typically in the range of 1650-1670 cm⁻¹.[7]

[8] Additional bands corresponding to C-Br, C-Cl, and aromatic C-H and C=C stretching and

bending vibrations will also be present.
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Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding

to the molecular weight of the compound (295.56 g/mol ). Due to the presence of bromine

and chlorine isotopes, the molecular ion peak will appear as a characteristic pattern of

isotopic peaks. The fragmentation pattern will likely involve the cleavage of the C-C bonds

adjacent to the carbonyl group, leading to the formation of acylium ions.

Applications in Research and Drug Development
Diaryl ketones are a significant class of compounds in medicinal chemistry due to their

prevalence in various biologically active molecules.[9] They can act as key intermediates for

the synthesis of more complex drug candidates.

While specific applications of (4-bromophenyl)(4-chlorophenyl)methanone in drug development

are not extensively documented in publicly available literature, its structure suggests its

potential as a versatile building block. The bromo and chloro substituents provide orthogonal

handles for various cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig),

allowing for the introduction of diverse functional groups and the construction of larger, more

complex molecular architectures.

For instance, this compound could serve as a precursor for the synthesis of novel kinase

inhibitors, receptor antagonists, or other potential therapeutic agents where a diaryl scaffold is

a key pharmacophoric element. A recent patent describes the use of a similar compound, (5-

bromo-2-chlorophenyl)(4-fluorophenyl)methanone, as a key intermediate in the synthesis of

empagliflozin, a drug used to treat type 2 diabetes.[10] This highlights the potential of such

halogenated diaryl ketones in the development of new pharmaceuticals.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/21457470/
https://patents.google.com/patent/WO2023005587A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13391327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Material

Chemical Modifications

Potential Products

(4-bromophenyl)(4-chlorophenyl)methanone

Cross-Coupling at Br Cross-Coupling at Cl Modification of C=O

Novel Kinase Inhibitors Receptor Antagonists Other Therapeutic Agents

Click to download full resolution via product page

Caption: Potential synthetic pathways from the core compound.

Safety and Handling
As there is no specific Safety Data Sheet (SDS) publicly available for (4-bromophenyl)(4-

chlorophenyl)methanone, the safety and handling precautions should be based on those for

similar halogenated aromatic ketones.

General Precautions:

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab

coat, chemical-resistant gloves, and safety glasses or goggles.[11][12][13]

Ventilation: Use in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust or vapors.[11][13]
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Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands

thoroughly after handling.[11][12][13]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.[11]

Potential Hazards:

Based on data for similar compounds, (4-bromophenyl)(4-chlorophenyl)methanone may cause

skin irritation, serious eye irritation, and respiratory tract irritation.[14] In case of exposure,

follow standard first-aid procedures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes.

Skin Contact: Wash off with soap and plenty of water.

Inhalation: Move to fresh air.

Ingestion: Rinse mouth with water.

In all cases of significant exposure, seek medical attention.

Conclusion
(4-bromophenyl)(4-chlorophenyl)methanone is a valuable synthetic intermediate with significant

potential in the fields of medicinal chemistry and materials science. Its synthesis via Friedel-

Crafts acylation is a well-established and adaptable method. While specific biological activity

and detailed physical and spectroscopic data for this compound are not extensively reported,

its structural features make it a promising scaffold for the development of novel therapeutic

agents and functional materials. As with any chemical compound, proper safety precautions

should be observed during its handling and use in a laboratory setting. Further research into

the properties and applications of this molecule is warranted to fully explore its potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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